Cas no 187963-86-6 (Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester)

Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester structure
187963-86-6 structure
Product Name:Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester
CAS No:187963-86-6
MF:C13H11BrO2S
MW:311.194241762161
CID:1383198
Update Time:2024-08-16

Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester
    • Inchi: 1S/C13H11BrO2S/c1-2-16-13(15)10-5-3-9(4-6-10)11-7-17-8-12(11)14/h3-8H,2H2,1H3
    • InChI Key: PMTVGAWGXSGKKB-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(C2C(Br)=CSC=2)C=C1

Computed Properties

  • Exact Mass: 309.96633

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Predicted)
  • Boiling Point: 356.3±32.0 °C(Predicted)
  • PSA: 26.3
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk